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Compound of Interest

Compound Name: Isopropyl cyanoacetate

Cat. No.: B077066 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This document provides detailed procedures for the safe disposal of

isopropyl cyanoacetate, alongside essential handling and emergency protocols.

I. Immediate Safety and Handling Precautions
Before handling isopropyl cyanoacetate, it is crucial to be aware of its potential hazards and

to take appropriate safety measures. The compound is a combustible liquid that can cause skin

and serious eye irritation, and may also lead to respiratory irritation[1][2][3].

Personal Protective Equipment (PPE): Always wear the following PPE when handling

isopropyl cyanoacetate:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact[2][3].

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

necessary to prevent skin contact[2][3].

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of vapors[2][3][4]. If ventilation is inadequate, a NIOSH/MSHA

approved respirator should be used[2].
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Handling and Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place[2][3].

Keep away from heat, sparks, open flames, and other ignition sources[2][3].

Ground/bond container and receiving equipment to prevent static discharge.

Avoid contact with strong oxidizing agents[2].

II. Step-by-Step Disposal Procedure
The disposal of isopropyl cyanoacetate must be conducted in strict adherence to local,

regional, and national regulations. It is classified as a hazardous waste and must be managed

by a licensed waste disposal company[2][3][5].

Waste Collection:

Collect waste isopropyl cyanoacetate in a dedicated, properly labeled, and sealed

container. The container should be compatible with the chemical.

Do not mix with other waste streams unless compatibility has been confirmed to avoid

hazardous reactions.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Isopropyl Cyanoacetate,"

and the associated hazard symbols (e.g., flammable, irritant).

Storage of Waste:

Store the waste container in a designated hazardous waste accumulation area.

This area should be cool, dry, well-ventilated, and away from ignition sources and

incompatible materials[2].

Arranging for Disposal:
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Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste disposal company with the Safety Data Sheet (SDS) for isopropyl
cyanoacetate to ensure they have all necessary information for safe handling and

transport.

Documentation:

Maintain a record of the amount of waste generated and the date of disposal, in

accordance with institutional and regulatory requirements.

III. Emergency Procedures
Spill Response: In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition from the area[2][3].

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., sand, vermiculite).

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal as hazardous waste[2][3][5].

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[2][3].

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water for at least 15 minutes. If skin irritation persists, seek medical attention[2][3].
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention[2][3].

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention[2][3].

IV. Quantitative Data Summary
The following table summarizes key quantitative data for isopropyl cyanoacetate.

Property Value Source

Molecular Formula C6H9NO2 [1]

Molecular Weight 127.14 g/mol [1]

Boiling Point 207 °C [6]

Flash Point 92 °C / 197.6 °F [2]

Density 1.013 g/mL at 20 °C [6]

Oral LD50 (Mouse) 4960 mg/kg [5]

Oral LD50 (Rabbit) 2500 mg/kg [5]

V. Disposal Process Workflow
The following diagram illustrates the logical workflow for the proper disposal of isopropyl
cyanoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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